Cas no 62578-58-9 (Ethyl 3-amino-5-chloro-1H-indole-2-carboxylate)

• Product Name: Ethyl 3-amino-5-chloro-1H-indole-2-carboxylate
• CAS No: 62578-58-9
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 439478
• PubChem ID: 3614734
• Update Time: 2025-04-19

Ethyl 3-amino-5-chloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-chloro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 3-amino-5-chloro-, ethyl ester
• 3-Amino-5-chloro-1H-indole-2-carboxylic Acid, Ethyl Ester
• MFCD01191686
• AKOS005446909
• 62578-58-9
• E80388
• 1H-Indole-2-carboxylic acid,3-amino-5-chloro-,ethyl ester
• Oprea1_120350
• LMNGJTFHRLLAEF-UHFFFAOYSA-N
• DTXSID60394316
• CS-0365876
• SCHEMBL13758172
• ethyl3-amino-5-chloro-1H-indole-2-carboxylate
• AS-0686
• DB-119178
• ALBB-026917
• STK373881

• Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)10-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,14H,2,13H2,1H3
• InChI Key： LMNGJTFHRLLAEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)OCC)N2)N

Computed Properties

• Exact Mass: 238.05103
• Monoisotopic Mass: 238.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 430.7°C at 760 mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.675
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• PSA: 68.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives